Cas no 203342-22-7 (5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL)

• Product Name: 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• CAS No: 203342-22-7
• MF: C₈H₅BrN₂OS
• MW: 257.11
• CID: 5462503
• PubChem ID: 745316
• Update Time: 2026-03-10

5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL Chemical and Physical Properties

Names and Identifiers

• ASISCHEM Y76310
• AKOS BBS-00006637
• AKOS TOT-0359
• 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• HMS1373L02
• G64846
• BDBM152493
• 2-(4-Bromophenyl)-5-thio-1,3,4-oxadiazole
• 41421-19-6
• EN300-04637
• DTXSID70353570
• 5-(4-bromophenyl)-3H-1,3,4-oxadiazole-2-thione
• AKOS001073010
• CS-0307675
• CCG-116310
• MFCD00992518
• PS-7395
• AK-245/37004004
• 5-(4-bromophenyl)-2,3-dihydro-1,3,4-oxadiazole-2-thione
• 5-(4-bromophenyl)-1,3,4-oxadiazole-2(3H)-thione
• 5-(4'-Bromophenyl)-1,3,4-oxadiazole-2(3H)-thione (12)
• ChemDiv2_001652
• CHEMBL5282329
• AKOS000271025
• Z55879307
• 5-(4-Bromo-phenyl)-[1,3,4]oxadiazole-2-thiol
• STK281631
• STL445234
• 203342-22-7
• AB00087207-01

• Inchi： 1S/C8H5BrN2OS/c9-6-3-1-5(2-4-6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
• InChI Key： IAUFUSRGSRXPQY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Br)C=C2)=NN=C1S

Computed Properties

• Exact Mass: 255.93060g/mol
• Monoisotopic Mass: 255.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.7Ų

5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL Security Information

• Hazardous Material Identification：

Additional information on 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL

Comprehensive Overview of 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL (CAS No. 203342-22-7)

5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL (CAS No. 203342-22-7) is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-bromophenyl group and a thiol functional group. This unique structure endows it with significant potential in pharmaceutical and material science applications. Researchers are increasingly interested in its role as a bioactive scaffold, particularly in drug discovery targeting enzyme inhibition and antimicrobial activity.

The compound's molecular formula (C₈H₅BrN₂OS) and structural features make it a versatile intermediate for synthesizing derivatives with enhanced properties. Recent studies highlight its relevance in medicinal chemistry, where it serves as a precursor for anticancer agents and anti-inflammatory drugs. Its electrophilic reactivity due to the bromine substituent further expands its utility in cross-coupling reactions, a hot topic in green chemistry and catalysis research.

From a materials science perspective, 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL exhibits promising photophysical properties, making it a candidate for organic electronics such as OLEDs and sensors. Its thiol group allows for surface modification, aligning with trends in nanotechnology and self-assembled monolayers (SAMs). These applications resonate with current searches for sustainable materials and energy-efficient technologies.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Purity (>98%) is often verified to meet pharmaceutical-grade standards, addressing common queries about quality control in chemical synthesis. Storage recommendations typically emphasize protection from light and moisture, reflecting best practices for compound stability.

In the context of drug development, this compound's SAR (Structure-Activity Relationship) studies are frequently cited. Its oxadiazole-thiol moiety is associated with hydrogen bonding and metal coordination, traits valuable for designing targeted therapies. These aspects connect with popular searches on personalized medicine and computational drug design tools like molecular docking.

Environmental and safety profiles of 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL are also under scrutiny, aligning with global interest in green synthesis methods. Researchers explore solvent-free reactions and catalytic processes to minimize waste, responding to demands for eco-friendly chemistry.

The compound's commercial availability as a research chemical caters to academic and industrial labs. Suppliers often provide technical data sheets detailing solubility (e.g., in DMSO or methanol) and spectral data, addressing frequent purchaser inquiries. This transparency supports reproducibility, a cornerstone of modern scientific rigor.

Emerging trends link 1,3,4-oxadiazole derivatives to neuroprotective and antiviral applications, sparking renewed interest in CAS No. 203342-22-7. Its bromine atom offers a handle for further functionalization, a strategy leveraged in combinatorial chemistry workflows. Such versatility explains its prominence in patent literature and preclinical research pipelines.

For synthetic chemists, optimizing yields of 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL involves balancing reaction conditions like temperature and catalyst selection. Recent publications highlight microwave-assisted synthesis as a time-efficient alternative, tapping into the popularity of accelerated reaction methodologies.

In summary, 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL represents a multifaceted compound bridging drug discovery, advanced materials, and methodological innovation. Its continued study addresses pressing challenges in healthcare and sustainable technology, ensuring its relevance in contemporary scientific discourse.